N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea

• IUPAC Name: 1-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-phenylurea
• InChI: InChI=1S/C17H16N4O2/c1-12-7-9-13(10-8-12)16-20-15(23-21-16)11-18-17(22)19-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H2,18,19,22)
• InChI Key: LTNQOPWACGLKPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea, commonly known as MMPU, is a chemical compound used in scientific research to study the physiological and biochemical effects of its mechanism of action. MMPU is a potent and selective blocker of the transient receptor potential melastatin 8 (TRPM8) channel, which is responsible for the sensation of cold in the human body.

Mechanism of Action

MMPU acts as a selective and potent blocker of the N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea channel, which is a non-selective cation channel that is activated by cold temperatures and menthol. The this compound channel is expressed in various tissues, including sensory neurons, prostate cancer cells, and breast cancer cells. MMPU binds to a specific site on the this compound channel and inhibits its activity, thereby preventing the influx of calcium ions and reducing the excitability of the cell.
Biochemical and Physiological Effects:
MMPU has been shown to have several biochemical and physiological effects, including the inhibition of cold-induced this compound channel activation, the reduction of calcium influx, and the modulation of intracellular signaling pathways. MMPU has also been shown to inhibit the growth and proliferation of prostate cancer cells and breast cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMPU in lab experiments is its selectivity and potency as a N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea channel blocker. MMPU has been shown to be more effective than other this compound channel blockers, such as capsazepine and BCTC, in inhibiting the cold-induced activation of this compound channels. However, one of the limitations of using MMPU is its low solubility in water, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for the use of MMPU in scientific research. One area of interest is the development of more potent and selective N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea channel blockers for the treatment of pain, cancer, and other diseases. Another area of interest is the investigation of the role of this compound channels in other physiological processes, such as thermoregulation, inflammation, and metabolism. Additionally, the development of novel drug delivery systems for MMPU and other this compound channel blockers could improve their therapeutic efficacy and reduce their side effects.

Synthesis Methods

The synthesis of MMPU involves the reaction of 4-methylbenzyl chloride with sodium azide to form 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylic acid hydrazide. The hydrazide is then treated with phenylisocyanate to produce MMPU. The overall yield of the synthesis process is approximately 50%.

Scientific Research Applications

MMPU is primarily used in scientific research to study the N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea channel and its role in various physiological processes, including thermoregulation, pain sensation, and cancer progression. MMPU has been shown to inhibit the cold-induced activation of this compound channels in various cell types, including sensory neurons, prostate cancer cells, and breast cancer cells. MMPU has also been used in preclinical studies to investigate the potential therapeutic applications of this compound channel blockers in the treatment of pain, cancer, and other diseases.